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Compound of Interest

Compound Name: Texasin

Cat. No.: B1683119 Get Quote

Introduction
Texasin is a naturally occurring isoflavonoid compound with demonstrated anti-cancer

properties. Research has shown that Texasin can inhibit the proliferation, migration, and

invasion of lung cancer cells without causing harm to normal cells[1]. Its mechanism of action

involves the induction of cell senescence, G1 phase cell cycle arrest, and regulation of the Wnt

and MAPK signaling pathways[1]. Accurate and consistent preparation of Texasin stock

solutions is critical for obtaining reproducible results in cell-based assays and other in vitro

experiments. This document provides a detailed protocol for the preparation, storage, and

handling of Texasin stock solutions for research applications.

Texasin Properties
A summary of the key chemical and physical properties of Texasin is provided below. This

information is essential for calculating molar concentrations and understanding the compound's

characteristics.
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Property Value Source

Molecular Formula C₁₆H₁₂O₅ PubChem[2]

Molecular Weight 284.26 g/mol PubChem[2]

IUPAC Name
6,7-dihydroxy-3-(4-

methoxyphenyl)chromen-4-one
PubChem[2]

Synonyms Texasin, 897-46-1 PubChem[2]

Chemical Class Isoflavonoid PubChem[2]

Experimental Protocols
Solubility Testing
The solubility of Texasin in common laboratory solvents has not been extensively published.

Therefore, it is recommended to perform a small-scale solubility test to determine the most

appropriate solvent for your stock solution. Flavonoids are often soluble in organic solvents.

Recommended Solvents for Testing:

Dimethyl sulfoxide (DMSO)

Ethanol (EtOH)

Methanol (MeOH)

1 N NaOH (Sodium Hydroxide)

Methodology:

Weigh out a small, precise amount of Texasin powder (e.g., 1 mg) into several separate

microcentrifuge tubes.

To the first tube, add a small volume of the first solvent to be tested (e.g., 10 µL of DMSO).

Vortex the tube for 30-60 seconds.
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Visually inspect the solution for any undissolved particles.

If particles remain, continue adding the solvent in small increments (e.g., 10 µL at a time),

vortexing after each addition, until the compound is fully dissolved.

Record the total volume of solvent required to dissolve the compound.

Calculate the approximate solubility in mg/mL.

Repeat steps 2-7 for each solvent to be tested.

Choose the solvent that dissolves Texasin to the desired concentration with the smallest

volume and is compatible with your experimental system. Note: DMSO is a common choice

for cell culture experiments but can be toxic to cells at higher concentrations (typically

>0.5%).

Protocol for Preparing a 10 mM Texasin Stock Solution
in DMSO
This protocol provides a method for preparing a 10 mM stock solution, which is a common

concentration for laboratory use. Adjust the amounts as needed based on your desired

concentration and volume.

Materials and Equipment:

Texasin powder (MW: 284.26 g/mol )

Anhydrous/Sterile Dimethyl sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Procedure:

Calculation:

To prepare a 10 mM solution (which is 0.010 mol/L), first calculate the mass of Texasin
needed.

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 284.26 g/mol = 0.0028426 g = 2.84 mg

Preparation:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh 2.84 mg of Texasin powder directly into the tube.

Using a calibrated micropipette, add 1.0 mL of sterile DMSO to the tube.

Close the cap tightly and vortex the tube thoroughly until all the Texasin powder is

completely dissolved. The solution should be clear.

Note: If solubility is an issue at this concentration, gentle warming in a 37°C water bath

may aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes[3].

Clearly label each aliquot with the compound name ("Texasin"), concentration (10 mM in

DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term stability. A stock solution stored in a

freezer should be stable for several months[3][4].
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Visualizations
Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing the Texasin stock

solution.
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Caption: Workflow for preparing and storing Texasin stock solutions.
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Texasin Signaling Pathway
Texasin has been shown to modulate key signaling pathways involved in cancer cell

proliferation and survival.
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Caption: Texasin regulates Wnt and MAPK pathways to induce anti-cancer effects[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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